Cas no 2228384-33-4 (4,4,4-Trifluoro-2,2-dimethylbutane-1,3-diol)

• Product Name: 4,4,4-Trifluoro-2,2-dimethylbutane-1,3-diol
• CAS No: 2228384-33-4
• MF: C₆H₁₁F₃O₂
• MW: 172.145552873611
• CID: 5792684
• PubChem ID: 165631759
• Update Time: 2023-12-26

4,4,4-Trifluoro-2,2-dimethylbutane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2,2-dimethylbutane-1,3-diol
• EN300-1939932
• 2228384-33-4
• 4,4,4-Trifluoro-2,2-dimethylbutane-1,3-diol

• Inchi： 1S/C6H11F3O2/c1-5(2,3-10)4(11)6(7,8)9/h4,10-11H,3H2,1-2H3
• InChI Key： UUEKNDLLYUWEID-UHFFFAOYSA-N
• SMILES： FC(C(C(C)(C)CO)O)(F)F

Computed Properties

• Exact Mass: 172.07111408g/mol
• Monoisotopic Mass: 172.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų